![molecular formula C3H8Cl2N4O B6173487 O-[(1H-1,2,4-triazol-3-yl)methyl]hydroxylamine dihydrochloride CAS No. 2460749-50-0](/img/no-structure.png)
O-[(1H-1,2,4-triazol-3-yl)methyl]hydroxylamine dihydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for O-[(1H-1,2,4-triazol-3-yl)methyl]hydroxylamine dihydrochloride involves the reaction of 1H-1,2,4-triazole-3-carboxaldehyde with hydroxylamine hydrochloride in the presence of a reducing agent to form O-[(1H-1,2,4-triazol-3-yl)methyl]hydroxylamine. This compound is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1H-1,2,4-triazole-3-carboxaldehyde", "hydroxylamine hydrochloride", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 1H-1,2,4-triazole-3-carboxaldehyde and hydroxylamine hydrochloride in a suitable solvent.", "Step 2: Add a reducing agent to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 3: Filter the reaction mixture to remove any insoluble impurities.", "Step 4: Add hydrochloric acid to the filtrate to form the dihydrochloride salt of O-[(1H-1,2,4-triazol-3-yl)methyl]hydroxylamine.", "Step 5: Isolate the product by filtration, washing, and drying." ] } | |
CAS RN |
2460749-50-0 |
Product Name |
O-[(1H-1,2,4-triazol-3-yl)methyl]hydroxylamine dihydrochloride |
Molecular Formula |
C3H8Cl2N4O |
Molecular Weight |
187 |
Purity |
95 |
Origin of Product |
United States |
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